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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902

An In-depth Examination of Hazards and Safety Information for Researchers, Scientists, and
Drug Development Professionals

Executive Summary

1-Chloro-1-methoxypropane (CAS RN: 5739-14-0) is a chloroalkane ether with potential
applications in chemical synthesis. A thorough understanding of its hazard profile and safe
handling procedures is paramount for the protection of laboratory personnel and the integrity of
research. This technical guide provides a comprehensive overview of the available safety
information for 1-Chloro-1-methoxypropane. Notably, a significant gap in publicly available
toxicological and detailed hazard data exists for this specific isomer. To address this, safety
data for the closely related isomers, 1-Chloro-3-methoxypropane and 2-Chloro-1-
methoxypropane, are presented as a precautionary reference, accompanied by a strong
recommendation for cautious interpretation. This guide also outlines general experimental
protocols for hazard assessment based on internationally recognized OECD guidelines,
offering a framework for generating necessary safety data where it is currently lacking.

Physicochemical Properties

A foundational aspect of chemical safety is the understanding of a substance's physical and
chemical properties. These characteristics can influence its behavior under various laboratory
conditions and are critical for risk assessment.

1-Chloro-1-methoxypropane (CAS: 5739-14-0)
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Limited experimental data is available for 1-Chloro-1-methoxypropane. The following table
summarizes computed physicochemical properties.

Property Value
Molecular Formula C4aHoCIO
Molecular Weight 108.57 g/mol
Boiling Point Not available
Density Not available
Flash Point Not available

Isomer Data for Comparative Assessment

Due to the lack of extensive data for 1-Chloro-1-methoxypropane, the properties of its
isomers are provided below for a comparative perspective. It is crucial to note that these values
are not directly transferable but can offer insights into potential characteristics.

Table 1: Physicochemical Properties of 1-Chloro-methoxypropane Isomers
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1-Chloro-3- 2-Chloro-1-
Property methoxypropane (CAS: methoxypropane (CAS:
36215-07-3) 5390-71-6)
Molecular Formula C4HoCIO C4HoCIO
Molecular Weight 108.57 g/mol [1] 108.57 g/mol
Boiling Point 111 °C[1] ~122.94 °C (estimate)
Density 0.999 g/cm?3 at 20 °C[1][2] 0.9946 g/cm?3[3]
Flash Point 18 °C[1][2] Not available
Vapor Pressure 25 hPa at 20 °C[2] Not available
Autoignition Temperature 205 °C (DIN 51794)[2] Not available
Melting Point <-70 °C[2] Not available
Refractive Index Not available 1.4075[3]

Hazard Identification and Classification

A critical component of chemical safety is the identification and classification of potential

hazards. As specific GHS classification for 1-Chloro-1-methoxypropane is not available, the

classifications for its isomers are presented as a precautionary measure.

Disclaimer: The following hazard information is for the isomers of 1-Chloro-1-

methoxypropane and should be used as a potential indicator of hazards only. The actual

hazards of 1-Chloro-1-methoxypropane may differ.

GHS Classification of Isomers

Table 2: GHS Hazard Classification for 1-Chloro-methoxypropane Isomers
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1-Chloro-3- 2-Chloro-1-

Hazard Class methoxypropane (CAS: methoxypropane (CAS:
36215-07-3) 5390-71-6)

Flammable Liquids Category 2[2] No data available

Skin Corrosion/Irritation Category 2 No data available

Serious Eye Damage/Eye ]
Category 2 No data available

Irritation

Hazard Statements and Pictograms

Based on the GHS classification of 1-Chloro-3-methoxypropane, the following hazard
statements and pictograms are relevant.

Hazard Statements for 1-Chloro-3-methoxypropane:
o H225: Highly flammable liquid and vapour.[1][2]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

GHS Pictograms for 1-Chloro-3-methoxypropane:

e Flame (GHSO02)[2]

o Exclamation Mark (GHSOQ7)

The following diagram illustrates the logical relationship of the identified hazards for 1-Chloro-3-
methoxypropane, which may serve as a preliminary hazard consideration for 1-Chloro-1-

methoxypropane.
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Caption: Hazard relationship for 1-Chloro-3-methoxypropane.

Toxicological Information

Detailed toxicological data for 1-Chloro-1-methoxypropane is not available in the public
domain. The following data for 1-Chloro-3-methoxypropane is provided for informational
purposes.

Table 3: Toxicological Data for 1-Chloro-3-methoxypropane (CAS: 36215-07-3)

Endpoint Species Route Value

LD50 Rat Oral >2000 mg/kg[1][2]

Handling, Storage, and Emergency Procedures

Given the lack of specific data for 1-Chloro-1-methoxypropane, it is prudent to adopt the
handling, storage, and emergency procedures established for its better-characterized and
hazardous isomer, 1-Chloro-3-methoxypropane.
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Safe Handling

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or
mists. Wash hands thoroughly after handling.

Storage

o Keep container tightly closed in a dry and well-ventilated place.[4]
e Store in a cool place.
o Keep away from sources of ignition.

» Store away from incompatible materials such as oxidizing agents.

First-Aid Measures

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Consult a physician.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: Vapors may form explosive mixtures with air. Hazardous decomposition
products include carbon oxides and hydrogen chloride gas.

Experimental Protocols for Hazard Assessment

Due to the data gaps for 1-Chloro-1-methoxypropane, it is recommended that its hazard
profile be characterized using standardized experimental protocols. The Organisation for
Economic Co-operation and Development (OECD) provides a set of internationally accepted
guidelines for the testing of chemicals. The following is a general overview of key OECD test
guidelines relevant to assessing the hazards identified for the isomers.

General Workflow for Toxicity Testing

The diagram below illustrates a generalized workflow for assessing the acute toxicity of a
chemical substance, based on OECD principles.
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Caption: Generalized workflow for chemical toxicity testing.

Key OECD Test Guidelines

o Acute Oral Toxicity (OECD 420, 423, 425): These guidelines provide methods to assess the
short-term oral toxicity of a substance.[5] They are designed to estimate the LD50 value and

identify the GHS toxicity category. The choice of method depends on the expected toxicity of
the substance and aims to minimize the number of animals used.
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o OECD 420 (Fixed Dose Procedure): Involves dosing animals at fixed dose levels (e.g., 5,
50, 300, 2000 mg/kg) to identify a dose that produces clear signs of toxicity without
mortality.[5]

o OECD 423 (Acute Toxic Class Method): A stepwise procedure where a small group of
animals is dosed at a defined level. The outcome determines the next dose level, allowing
for classification into a toxicity category.[6]

o Acute Dermal Irritation/Corrosion (OECD 404): This guideline is used to assess the potential
of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[7][8]
The test substance is applied to the skin of an animal (typically a rabbit) for a set period, and
the skin is observed for erythema and edema.[9]

o Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential of a substance
to cause damage to the eye.[10][11] A single dose of the substance is applied to one eye of
an animal, with the other eye serving as a control.[12] The eyes are then examined for
lesions of the cornea, iris, and conjunctiva.[12]

Conclusion

While 1-Chloro-1-methoxypropane is a compound of interest in chemical synthesis, there is a
clear and significant lack of specific safety and toxicological data in the public domain. This
guide has compiled the available physicochemical information and has presented the more
extensive safety data of its isomers, 1-Chloro-3-methoxypropane and 2-Chloro-1-
methoxypropane, as a precautionary reference. It is imperative that researchers and drug
development professionals treat 1-Chloro-1-methoxypropane with a high degree of caution,
assuming a hazard profile at least as severe as its isomers until specific data is generated. The
outlined OECD guidelines provide a clear and internationally accepted framework for the
experimental determination of its toxicological properties, which is strongly recommended to
ensure the safety of all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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